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Compound of Interest

Compound Name: Ro 31-8220 mesylate

Cat. No.: B1683856 Get Quote

Technical Support Center: Ro 31-8220 Mesylate
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide on how to dissolve and use Ro 31-8220 mesylate in

cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Ro 31-8220 mesylate?

A1: The highly recommended solvent for dissolving Ro 31-8220 mesylate is dimethyl sulfoxide

(DMSO).[1][2] It is also soluble in other organic solvents like dimethylformamide (DMF).[2]

Q2: What is the solubility of Ro 31-8220 mesylate in common solvents?

A2: The solubility of Ro 31-8220 mesylate can vary slightly between batches and suppliers.

However, the general solubilities are summarized in the table below. It is sparingly soluble in

aqueous buffers and generally considered insoluble in water and ethanol for creating

concentrated stock solutions.[2][3]

Q3: How should I prepare a stock solution of Ro 31-8220 mesylate?

A3: To prepare a stock solution, dissolve the Ro 31-8220 mesylate powder in fresh, anhydrous

DMSO to your desired concentration (e.g., 10 mM or 100 mM).[4] For detailed steps, please

refer to the Experimental Protocols section.
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Q4: How should I store the stock solution?

A4: After reconstitution in DMSO, it is recommended to aliquot the stock solution into smaller

volumes and store them at -20°C. DMSO stock solutions are reported to be stable for up to four

months at this temperature. Avoid repeated freeze-thaw cycles.

Q5: Is Ro 31-8220 mesylate cell-permeable?

A5: Yes, Ro 31-8220 mesylate is a cell-permeable compound.[1]

Q6: What are the primary cellular targets of Ro 31-8220 mesylate?

A6: Ro 31-8220 is a potent and broad-spectrum inhibitor of Protein Kinase C (PKC) isoforms,

including PKC-α, PKC-βI, PKC-βII, PKC-γ, and PKC-ε.[5][6] It also inhibits other kinases such

as MSK1, GSK3β, and S6K1.[4][5]

Data Presentation
Table 1: Solubility of Ro 31-8220 Mesylate
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO ~100 mM[4]
~20 - 100 mg/mL[1][2]

[3]

Fresh, anhydrous

DMSO is

recommended as

absorbed moisture

can reduce solubility.

[3]

Ethanol ~5 mM[4] ~2.77 mg/mL[4]

Some sources report

insolubility, so it is less

commonly used for

high concentration

stocks.[3]

DMF Not specified in mM ~25 mg/mL[2]

An alternative to

DMSO for initial

solubilization.[2]

Water
Insoluble/Sparingly

Soluble[2][3]

≥22.6 mg/mL (likely in

specific buffer)[6]

Not recommended for

making stock

solutions. Dilutions

from stock into

aqueous media

should be done

carefully.

Note: The molecular weight of Ro 31-8220 mesylate is 553.65 g/mol .[4]

Experimental Protocols
Protocol for Preparation of a 10 mM DMSO Stock Solution

Weighing: Accurately weigh out the desired amount of Ro 31-8220 mesylate powder in a

sterile microcentrifuge tube. For 1 mL of a 10 mM stock solution, you will need 5.54 mg.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.bio-techne.com/p/small-molecules-peptides/ro-31-8220-mesylate_2002
https://www.abcam.com/en-us/products/biochemicals/ro-31-8220-mesylate-bisindolylmaleimide-ix-protein-kinase-inhibitor-ab120374
https://cdn.caymanchem.com/cdn/insert/13334.pdf
https://www.selleckchem.com/products/ro-31-8220-mesylate.html
https://www.selleckchem.com/products/ro-31-8220-mesylate.html
https://www.bio-techne.com/p/small-molecules-peptides/ro-31-8220-mesylate_2002
https://www.bio-techne.com/p/small-molecules-peptides/ro-31-8220-mesylate_2002
https://www.selleckchem.com/products/ro-31-8220-mesylate.html
https://cdn.caymanchem.com/cdn/insert/13334.pdf
https://cdn.caymanchem.com/cdn/insert/13334.pdf
https://cdn.caymanchem.com/cdn/insert/13334.pdf
https://www.selleckchem.com/products/ro-31-8220-mesylate.html
https://www.apexbt.com/ro-31-8220-mesylate.html
https://www.benchchem.com/product/b1683856?utm_src=pdf-body
https://www.bio-techne.com/p/small-molecules-peptides/ro-31-8220-mesylate_2002
https://www.benchchem.com/product/b1683856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the tube. For a

10 mM stock from 5.54 mg of powder, add 1 mL of DMSO.

Dissolving: Vortex the solution gently until the powder is completely dissolved. If necessary,

you can warm the solution briefly to 37°C to aid dissolution.

Sterilization (Optional): If required for your cell culture application, filter the stock solution

through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials. Store the aliquots at -20°C.

Protocol for Preparing Working Solutions for Cell Culture

Thawing: Thaw a single aliquot of the DMSO stock solution at room temperature.

Dilution: Perform a serial dilution of the stock solution into your cell culture medium to

achieve the final desired concentration. It is crucial to add the DMSO stock solution to the

medium and mix immediately to prevent precipitation. The final concentration of DMSO in the

cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the inhibitor. This is essential for distinguishing the effects

of the inhibitor from those of the solvent.

Application: Add the final working solution to your cells and incubate for the desired

experimental duration.
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Issue Possible Cause Recommended Solution

Precipitation in stock solution
The compound is not fully

dissolved.

Gently warm the solution to

37°C and vortex. If the issue

persists, consider preparing a

more dilute stock solution.

The DMSO used has absorbed

moisture.

Use fresh, anhydrous DMSO

for preparing your stock

solution.[3]

Precipitation in cell culture

medium

The compound has low

solubility in aqueous solutions.

Ensure rapid mixing when

diluting the DMSO stock into

the medium. Perform dilutions

serially. For stubborn

precipitation, first, dissolve the

compound in DMF and then

dilute it into the aqueous buffer

of choice.[2]

The final concentration is too

high.

Check the literature for typical

working concentrations for

your cell type and assay. The

IC50 values are in the

nanomolar range for PKC

inhibition.[5]

No observable effect on cells The compound has degraded.

Ensure proper storage of the

stock solution at -20°C and

avoid repeated freeze-thaw

cycles. Use a fresh aliquot.

The working concentration is

too low.

Perform a dose-response

experiment to determine the

optimal concentration for your

experimental setup.

High cell death or unexpected

effects

DMSO toxicity. Ensure the final concentration

of DMSO in your cell culture

medium is non-toxic (typically

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.selleckchem.com/products/ro-31-8220-mesylate.html
https://cdn.caymanchem.com/cdn/insert/13334.pdf
https://www.medchemexpress.com/ro-31-8220.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


≤ 0.1%). Remember to include

a vehicle control.

Off-target effects of the

inhibitor.

Ro 31-8220 is known to inhibit

other kinases besides PKC.[4]

[5] Be aware of these potential

off-target effects when

interpreting your results.

Mandatory Visualization
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Caption: Simplified signaling pathway showing the inhibitory action of Ro 31-8220 mesylate on

Protein Kinase C (PKC).
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Caption: Workflow for preparing Ro 31-8220 mesylate stock and working solutions for cell

culture experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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